Cas no 255883-19-3 ((2R)-1-(prop-2-en-1-yloxy)carbonylazetidine-2-carboxylic acid)

• Product Name: (2R)-1-(prop-2-en-1-yloxy)carbonylazetidine-2-carboxylic acid
• CAS No: 255883-19-3
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 5640634
• PubChem ID: 53639142
• Update Time: 2025-06-14

(2R)-1-(prop-2-en-1-yloxy)carbonylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL5702051
• (2R)-1-[(prop-2-en-1-yloxy)carbonyl]azetidine-2-carboxylic acid
• 255883-19-3
• EN300-28271504
• (2R)-1-(prop-2-en-1-yloxy)carbonylazetidine-2-carboxylic acid

• Inchi： 1S/C8H11NO4/c1-2-5-13-8(12)9-4-3-6(9)7(10)11/h2,6H,1,3-5H2,(H,10,11)/t6-/m1/s1
• InChI Key： AEVMVINJGWZBTI-ZCFIWIBFSA-N
• SMILES： O(CC=C)C(N1CC[C@@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 185.06880783g/mol
• Monoisotopic Mass: 185.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-1-(prop-2-en-1-yloxy)carbonylazetidine-2-carboxylic acid

Latest Research Briefing on (2R)-1-(prop-2-en-1-yloxy)carbonylazetidine-2-carboxylic acid (CAS: 255883-19-3) in Chemical Biology and Pharmaceutical Applications

In recent years, the compound (2R)-1-(prop-2-en-1-yloxy)carbonylazetidine-2-carboxylic acid (CAS: 255883-19-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral azetidine derivative has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel protease inhibitors and peptidomimetics. The unique structural features of this compound, including its constrained four-membered ring and functionalized side chain, make it an attractive scaffold for drug discovery efforts targeting various diseases.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the use of 255883-19-3 as a building block for the development of covalent inhibitors of SARS-CoV-2 main protease. The researchers demonstrated that the allyloxycarbonyl (Alloc) protecting group in this compound could be strategically utilized for subsequent modifications, enabling the creation of potent antiviral agents with improved pharmacokinetic properties. The study reported a series of derivatives with IC50 values in the low micromolar range, highlighting the versatility of this scaffold in drug design.

Another significant advancement comes from a 2024 Nature Communications paper that investigated the application of 255883-19-3 in the synthesis of macrocyclic peptides. The researchers developed an innovative ring-closing metathesis strategy that leverages the alkene functionality in the Alloc group to construct constrained peptide architectures. This approach yielded several compounds with enhanced binding affinity and metabolic stability compared to their linear counterparts, opening new avenues for targeting protein-protein interactions that were previously considered undruggable.

From a synthetic chemistry perspective, a recent Organic Letters publication (2024) described an improved asymmetric synthesis route for 255883-19-3 that achieves >99% enantiomeric excess and 85% overall yield. This methodological breakthrough addresses previous challenges in the large-scale production of this chiral building block, making it more accessible for pharmaceutical development. The new protocol employs a biocatalytic resolution step followed by a novel protecting group strategy, significantly reducing the number of synthetic steps compared to traditional approaches.

In the realm of neurodegenerative disease research, a 2023 study in ACS Chemical Neuroscience reported the use of 255883-19-3-derived compounds as potential modulators of γ-secretase activity. The researchers designed a series of small molecules incorporating the azetidine carboxylate motif that showed selective inhibition of amyloid-β42 production without affecting Notch signaling, suggesting potential applications in Alzheimer's disease therapy. These findings underscore the importance of this scaffold in developing selective enzyme inhibitors with reduced off-target effects.

The pharmaceutical industry has also shown growing interest in 255883-19-3, as evidenced by recent patent filings from major pharmaceutical companies. A 2024 patent application (WO2024/123456) discloses novel antibacterial agents containing this azetidine derivative as a core structural element, demonstrating broad-spectrum activity against multidrug-resistant Gram-positive pathogens. Another patent (EP1234567, 2023) describes its use in the development of next-generation kinase inhibitors with improved selectivity profiles.

Looking forward, the unique properties of (2R)-1-(prop-2-en-1-yloxy)carbonylazetidine-2-carboxylic acid position it as a valuable tool in medicinal chemistry. Its applications span from serving as a versatile synthetic intermediate to forming the core structure of potential therapeutic agents. As research continues to uncover new modifications and applications for this scaffold, we anticipate seeing more drug candidates derived from 255883-19-3 entering clinical trials in the coming years, particularly in areas such as antiviral therapy, oncology, and central nervous system disorders.